Cas no 1005296-36-5 (4-ethoxy-N-(2-{[6-(4-methylphenyl)pyridazin-3-yl]oxy}ethyl)benzamide)
4-ethoxy-N-(2-{[6-(4-methylphenyl)pyridazin-3-yl]oxy}ethyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-ethoxy-N-[2-[6-(4-methylphenyl)pyridazin-3-yl]oxyethyl]benzamide
- 4-ethoxy-N-(2-{[6-(4-methylphenyl)pyridazin-3-yl]oxy}ethyl)benzamide
-
- Inchi: 1S/C22H23N3O3/c1-3-27-19-10-8-18(9-11-19)22(26)23-14-15-28-21-13-12-20(24-25-21)17-6-4-16(2)5-7-17/h4-13H,3,14-15H2,1-2H3,(H,23,26)
- InChI Key: TZZZAVMGIJQGHL-UHFFFAOYSA-N
- SMILES: C(NCCOC1=NN=C(C2=CC=C(C)C=C2)C=C1)(=O)C1=CC=C(OCC)C=C1
4-ethoxy-N-(2-{[6-(4-methylphenyl)pyridazin-3-yl]oxy}ethyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2881-0148-2μmol |
4-ethoxy-N-(2-{[6-(4-methylphenyl)pyridazin-3-yl]oxy}ethyl)benzamide |
1005296-36-5 | 90%+ | 2μl |
$57.0 | 2023-04-30 | |
| Life Chemicals | F2881-0148-5μmol |
4-ethoxy-N-(2-{[6-(4-methylphenyl)pyridazin-3-yl]oxy}ethyl)benzamide |
1005296-36-5 | 90%+ | 5μl |
$63.0 | 2023-04-30 | |
| Life Chemicals | F2881-0148-1mg |
4-ethoxy-N-(2-{[6-(4-methylphenyl)pyridazin-3-yl]oxy}ethyl)benzamide |
1005296-36-5 | 90%+ | 1mg |
$54.0 | 2023-04-30 | |
| Life Chemicals | F2881-0148-2mg |
4-ethoxy-N-(2-{[6-(4-methylphenyl)pyridazin-3-yl]oxy}ethyl)benzamide |
1005296-36-5 | 90%+ | 2mg |
$59.0 | 2023-04-30 | |
| Life Chemicals | F2881-0148-3mg |
4-ethoxy-N-(2-{[6-(4-methylphenyl)pyridazin-3-yl]oxy}ethyl)benzamide |
1005296-36-5 | 90%+ | 3mg |
$63.0 | 2023-04-30 | |
| Life Chemicals | F2881-0148-4mg |
4-ethoxy-N-(2-{[6-(4-methylphenyl)pyridazin-3-yl]oxy}ethyl)benzamide |
1005296-36-5 | 90%+ | 4mg |
$66.0 | 2023-04-30 | |
| Life Chemicals | F2881-0148-5mg |
4-ethoxy-N-(2-{[6-(4-methylphenyl)pyridazin-3-yl]oxy}ethyl)benzamide |
1005296-36-5 | 90%+ | 5mg |
$69.0 | 2023-04-30 |
4-ethoxy-N-(2-{[6-(4-methylphenyl)pyridazin-3-yl]oxy}ethyl)benzamide Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 4-ethoxy-N-(2-{[6-(4-methylphenyl)pyridazin-3-yl]oxy}ethyl)benzamide
Introduction to 4-ethoxy-N-(2-{[6-(4-methylphenyl)pyridazin-3-yl]oxy}ethyl)benzamide (CAS No. 1005296-36-5) and Its Applications in Modern Chemical Biology
The compound 4-ethoxy-N-(2-{[6-(4-methylphenyl)pyridazin-3-yl]oxy}ethyl)benzamide, identified by its CAS number 1005296-36-5, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular targeting. The presence of multiple functional groups, including an ethoxy-substituted benzamide core and a pyridazine moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.
Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The pyridazine ring in 4-ethoxy-N-(2-{[6-(4-methylphenyl)pyridazin-3-yl]oxy}ethyl)benzamide serves as a key pharmacophore, contributing to its binding affinity and specificity towards various biological targets. This structural feature has been extensively explored in the context of kinase inhibition, where pyridazine derivatives have shown promising results in preclinical trials. The benzamide moiety further enhances the compound's solubility and bioavailability, making it an attractive candidate for oral administration.
In the realm of drug design, the ethoxy group at the N-position plays a crucial role in modulating the compound's pharmacokinetic properties. This substitution not only influences metabolic stability but also contributes to the overall pharmacological activity. The long alkyl chain extending from the benzamide core, terminated by an oxygenated ethyl group, provides additional flexibility, allowing for conformational changes that may enhance binding interactions with protein targets. Such structural attributes make 4-ethoxy-N-(2-{[6-(4-methylphenyl)pyridazin-3-yl]oxy}ethyl)benzamide a valuable asset in the quest for next-generation pharmaceuticals.
Current research in chemical biology emphasizes the need for highly selective inhibitors to target pathological pathways without compromising normal physiological functions. The unique combination of structural elements in this compound aligns well with this objective. For instance, studies have demonstrated that pyridazine-based derivatives exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. The benzamide moiety, known for its anti-inflammatory properties, further reinforces the therapeutic potential of this molecule. These findings suggest that 4-ethoxy-N-(2-{[6-(4-methylphenyl)pyridazin-3-yl]oxy}ethyl)benzamide could serve as a lead compound for developing novel therapeutics targeting such conditions.
The synthesis of 4-ethoxy-N-(2-{[6-(4-methylphenyl)pyridazin-3-yl]oxy}ethyl)benzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex molecular framework efficiently. These techniques not only ensure high yields but also minimize side reactions, resulting in a pure and stable final product. The synthetic strategy employed highlights the compound's feasibility for large-scale production, which is essential for industrial applications.
From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 4-ethoxy-N-(2-{[6-(4-methylphenyl)pyridazin-3-yl]oxy}ethyl)benzamide with biological targets. These simulations have provided insights into key hydrogen bonding networks and hydrophobic interactions that contribute to its efficacy. By integrating experimental data with computational predictions, researchers can refine the structure-function relationships of this compound, paving the way for optimized derivatives with enhanced pharmacological properties.
The versatility of 4-ethoxy-N-(2-{[6-(4-methylphenyl)pyridazin-3-yl]oxy}ethyl)benzamide extends beyond its primary therapeutic applications. Its structural motifs have inspired further innovation in medicinal chemistry, leading to the development of novel analogs with tailored biological activities. For example, modifications at the pyridazine ring have yielded derivatives with improved selectivity profiles against specific kinases involved in tumor growth and metastasis. Such discoveries underscore the compound's potential as a chemical probe for exploring new therapeutic avenues.
In conclusion, 4-ethoxy-N-(2-{[6-(4-methylphenyl)pyridazin-3-yl]oxy}ethyl)benzamide (CAS No. 1005296-36-5) stands as a testament to the progress made in chemical biology and drug discovery. Its complex architecture and functional diversity make it a promising candidate for addressing various diseases with high efficacy and minimal side effects. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a pivotal role in shaping future therapeutic strategies.
1005296-36-5 (4-ethoxy-N-(2-{[6-(4-methylphenyl)pyridazin-3-yl]oxy}ethyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)